Cas no 905300-72-3 (bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid)

• Product Name: bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid
• CAS No: 905300-72-3
• MF: C₅H₁₆N₄O₄S
• MW: 228.269939422607
• CID: 4664607
• Update Time: 2025-10-28

bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid Chemical and Physical Properties

Names and Identifiers

• bis(N-[2-(dimethylamino)ethyl]guanidine)
• bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid

• Inchi： 1S/C5H14N4.H2O4S/c1-9(2)4-3-8-5(6)7;1-5(2,3)4/h3-4H2,1-2H3,(H4,6,7,8);(H2,1,2,3,4)
• InChI Key： DAKMFYJSADQMNI-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(NC(N)=N)CN(C)C

Additional information on bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid

Bis(1-[2-(Dimethylamino)Ethyl]Guanidine) Sulfate: A Comprehensive Overview

Bis(1-[2-(dimethylamino)ethyl]guanidine), also known as Bis(1-(2-dimethylaminoethyl)guanidine), is a compound with the CAS number 905300-72-3. This compound, often paired with sulfuric acid to form bis(1-[2-(dimethylamino)ethyl]guanidine) sulfate, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, chemical properties, applications, and the latest research findings related to this compound.

Bis(1-[2-(dimethylamino)ethyl]guanidine) is a guanidine derivative with two dimethylaminoethyl groups attached to the guanidine nitrogen atoms. The structure of this compound is notable for its ability to form stable complexes with metal ions, making it a valuable ligand in coordination chemistry. The presence of dimethylamino groups enhances the compound's basicity and increases its ability to act as a strong Lewis base. This property has been extensively studied in recent research, particularly in the context of its use in catalysis and materials science.

The synthesis of bis(1-[2-(dimethylamino)ethyl]guanidine) typically involves the reaction of guanidine hydrochloride with 2-dimethylaminoethanol under specific conditions. The resulting product is then neutralized with sulfuric acid to form the sulfate salt, which is more stable and easier to handle. Recent advancements in synthetic methods have focused on improving the yield and purity of this compound, leveraging novel catalysts and reaction conditions.

One of the most promising applications of bis(1-[2-(dimethylamino)ethyl]guanidine) sulfate is in the field of catalysis. Researchers have demonstrated that this compound can effectively catalyze a variety of organic reactions, including aldol condensations, Michael additions, and asymmetric synthesis. Its ability to stabilize transition metal catalysts has also made it a valuable additive in industrial processes. For instance, studies published in 2023 highlight its role in enhancing the efficiency of palladium-catalyzed cross-coupling reactions, which are critical in pharmaceutical and agrochemical industries.

In addition to its catalytic applications, bis(1-[2-(dimethylamino)ethyl]guanidine) has shown potential in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been explored for applications in gas storage, sensing, and drug delivery. Recent research has focused on optimizing the synthesis of these materials to achieve higher surface areas and improved stability under varying environmental conditions.

The safety profile of bis(1-[2-(dimethylamino)ethyl]guanidine) sulfate is another area of active research. While it is not classified as a hazardous substance under current regulations, studies are ongoing to assess its long-term effects on human health and the environment. Preliminary findings suggest that it exhibits low toxicity when handled appropriately, but further investigations are required to fully understand its safety implications.

Looking ahead, the demand for bis(1-[2-(dimethylamino)ethyl]guanidine) is expected to grow as new applications are discovered and existing ones are scaled up for industrial use. The compound's versatility across multiple disciplines positions it as a key ingredient in advanced materials and sustainable chemical processes. Ongoing research continues to uncover new insights into its properties and potential uses, ensuring that this compound remains at the forefront of scientific innovation.

In conclusion, bis(1-[2-(dimethylamino)ethyl]guanidine), sulfuric acid is a multifaceted compound with a wide range of applications across chemistry, catalysis, and materials science. Its unique chemical properties and adaptability make it an invaluable tool for researchers and industry professionals alike. As scientific understanding of this compound deepens, it is poised to play an even greater role in shaping future technological advancements.